7-bromo-4-(3,4-dimethoxyphenyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-bromo-4-(3,4-dimethoxyphenyl)-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C17H16BrNO4/c1-21-15-6-4-13(8-16(15)22-2)19-9-11-7-12(18)3-5-14(11)23-10-17(19)20/h3-8H,9-10H2,1-2H3
• InChI Key: IHBKHPOLWJDHLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC3=C(C=CC(=C3)Br)OCC2=O)OC
• Molecular Formula: C17H16BrNO4
• Molecular Weight: 378.2 g/mol

Description

7-bromo-4-(3,4-dimethoxyphenyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, also known as GSK-3 inhibitor, is a chemical compound that has been the subject of extensive research in recent years. This compound is a potent inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a crucial role in various cellular processes.

Scientific Research Applications

Synthesis and Chemical Properties

A practical method for synthesizing an orally active CCR5 antagonist, highlighting the importance of such compounds in drug development for treating conditions like HIV, was developed by incorporating a step that involves the synthesis of a related benzoxazepine derivative (Ikemoto et al., 2005). This underscores the utility of benzoxazepine derivatives in creating biologically active molecules.

Biological Activity

Research into the dopaminergic activity of substituted benzazepines, including structures related to the queried compound, revealed their potential as agonists for dopamine receptors, indicating their possible application in treating neurological disorders (Pfeiffer et al., 1982). This illustrates the therapeutic potential of benzoxazepine derivatives in neuroscience.

Carbonic Anhydrase Inhibition

Novel bromophenols, including derivatives of the compound of interest, were synthesized and shown to inhibit human carbonic anhydrase II, a target for treating conditions like glaucoma, epilepsy, and osteoporosis (Balaydın et al., 2012). This indicates the potential of such compounds in the development of new therapeutic agents.

Structural and Mechanistic Studies

The formation of various nitrogen-containing heterocycles through reactions involving related bromo compounds suggests the versatility of these derivatives in synthesizing complex molecules with potential biological activity (Yar et al., 2009). This highlights the role of such compounds in medicinal chemistry for creating diverse pharmacologically active agents.

Kinase Inhibition

The benzoxazepine core, found in several kinase inhibitors, underscores the importance of such structures in drug development, particularly in cancer therapy. The process development for a scalable synthesis of a benzoxazepine-containing kinase inhibitor further emphasizes the practical application of these compounds in pharmaceutical manufacturing (Naganathan et al., 2015).